Cas no 1233958-95-6 (1-Fluoro-3-(neopentyloxy)-2-nitrobenzene)

• Product Name: 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene
• CAS No: 1233958-95-6
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 4787417
• Update Time: 2025-06-08

1-Fluoro-3-(neopentyloxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene

• Inchi： 1S/C11H14FNO3/c1-11(2,3)7-16-9-6-4-5-8(12)10(9)13(14)15/h4-6H,7H2,1-3H3
• InChI Key： MATFCRDOURIWIT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1[N+](=O)[O-])OCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 3.5
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene

1-Fluoro-3-(neopentyloxy)-2-nitrobenzene: A Comprehensive Overview

1-Fluoro-3-(neopentyloxy)-2-nitrobenzene (CAS No. 1233958-95-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive fluorine, neopentyloxy, and nitro functional groups, exhibits a range of properties that make it a valuable intermediate in various synthetic pathways and applications.

The molecular structure of 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene is composed of a benzene ring substituted with a fluorine atom at the 1-position, a neopentyloxy group at the 3-position, and a nitro group at the 2-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an attractive candidate for a variety of chemical transformations and reactions.

In the realm of organic synthesis, 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene serves as a key intermediate in the synthesis of more complex molecules. The fluorine atom, known for its high electronegativity and unique electronic properties, can influence the reactivity and selectivity of subsequent reactions. The neopentyloxy group, with its branched structure, provides steric protection and can enhance the stability of the molecule in certain environments. The nitro group, being a strong electron-withdrawing group, can facilitate electrophilic aromatic substitution reactions and can be reduced to an amino group under appropriate conditions.

Recent research has highlighted the potential applications of 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene in pharmaceutical development. Studies have shown that compounds containing fluorine atoms can exhibit enhanced biological activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts. The neopentyloxy group has been found to improve the lipophilicity and membrane permeability of drug molecules, which can enhance their bioavailability and therapeutic efficacy. Additionally, the nitro group can be converted to an amino group through reduction, leading to the formation of biologically active derivatives.

In materials science, 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene has been explored as a precursor for the synthesis of advanced materials with unique properties. For example, researchers have utilized this compound in the development of functional polymers and coatings with improved thermal stability and mechanical strength. The combination of fluorine and neopentyloxy functionalities can confer enhanced chemical resistance and durability to these materials.

The synthesis of 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the neopentyloxy group, followed by electrophilic aromatic substitution reactions to introduce the fluorine and nitro groups. Advances in catalytic methods have also led to more efficient and environmentally friendly synthetic strategies for this compound.

Safety considerations are paramount when handling 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 1-Fluoro-3-(neopentyloxy)-2-nitrobenzene (CAS No. 1233958-95-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it a valuable intermediate in organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.